Rjpxd33

• Molecular Formula: C71H107N15O18S
• Molecular Weight: 1490.8 g/mol
• InChI: InChI=1S/C71H107N15O18S/c1-9-39(6)59(70(102)86-28-15-20-55(86)71(103)104)84-66(98)52(35-57(90)91)81-64(96)50(33-42-36-75-45-17-11-10-16-44(42)45)80-60(92)46(18-12-13-26-72)77-67(99)54-19-14-27-85(54)69(101)53(31-38(4)5)83-61(93)47(25-29-105-8)76-63(95)49(32-41-21-23-43(88)24-22-41)79-62(94)48(30-37(2)3)78-65(97)51(34-56(73)89)82-68(100)58(74)40(7)87/h10-11,16-17,21-24,36-40,46-55,58-59,75,87-88H,9,12-15,18-20,25-35,72,74H2,1-8H3,(H2,73,89)(H,76,95)(H,77,99)(H,78,97)(H,79,94)(H,80,92)(H,81,96)(H,82,100)(H,83,93)(H,84,98)(H,90,91)(H,103,104)/t39-,40+,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,58-,59-/m0/s1
• InChIKey: NOEDYXHIEKKHTJ-WZBGOKIJSA-N

RJPXD33: Dual LpxA/LpxD Peptide Inhibitor Overview

RJPXD33 (sequence: TNLYMLPKWDIP-NH₂) is an antimicrobial peptide inhibitor with demonstrated dual-targeting affinity for the essential acyltransferases LpxA and LpxD in the lipid A biosynthesis pathway of Gram-negative bacteria [1][2]. Identified from a phage display library, RJPXD33 represented 15% of the total active hits from that screen [1]. Its binding mechanism is competitive with the native acyl-ACP substrate, and its interaction with both enzymes has been structurally characterized at high resolution [2][3][4].

Dual LpxA/LpxD inhibition reported for lipid A biosynthesis pathway studies

Competitive binding to native acyl-ACP substrate, supported by structural data

High-resolution co-crystal structures available for both target enzymes

• [1] Jenkins, R. J., & Dotson, G. D. (2012). Dual targeting antibacterial peptide inhibitor of early lipid A biosynthesis. ACS Chemical Biology, 7(7), 1170-1177. DOI: 10.1021/cb300094a View Source
• [2] Jenkins, R. J., Heslip, K. A., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2014). Structural basis for the recognition of peptide RJPXD33 by acyltransferases in lipid A biosynthesis. Journal of Biological Chemistry, 289(22), 15527-15535. DOI: 10.1074/jbc.M114.564278 View Source
• [3] Ma, X., Prathapam, R., Wartchow, C., Chie-Leon, B., Ho, C. M., De Vicente, J., ... & Uehara, K. (2019). Structural and biological basis of small molecule inhibition of Escherichia coli LpxD acyltransferase essential for lipopolysaccharide biosynthesis. To be determined. View Source
• [4] Jenkins, R. J., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2013). Crystal Structure of LpxA bound to RJPXD33. RCSB Protein Data Bank. DOI: 10.2210/pdb4J09/pdb View Source

Why RJPXD33 Cannot Be Substituted by Other Inhibitors

Generic substitution fails because RJPXD33's unique value lies in its quantifiably distinct dual-targeting profile, which is not shared by other known peptide inhibitors. While other peptides may inhibit LpxA (e.g., P920, IC50 ≈ 60 nM) or LpxD, they lack the specific combination of affinities for both enzymes [1]. This dual action is critical for robust pathway inhibition and potentially reduces the likelihood of resistance emergence through single-target mutation [2]. Furthermore, RJPXD33's binding mode is exclusive of the native substrate, a feature validated by high-resolution structural data, which informs rational drug design in a way that other, less-characterized inhibitors cannot [2][3]. Simply put, substituting RJPXD33 with a more potent but single-target inhibitor (e.g., P920) or an uncharacterized analog would fundamentally alter the experimental outcome, forfeiting the established dual-inhibition profile.

Single-target inhibitors alter profile

Potent LpxA-only inhibitors (e.g., P920) lack LpxD engagement, which may shift the dual-pathway inhibition outcome expected with this tool compound.

Uncharacterized analogs lack binding context

Peptide analogs without publicly available structural characterization limit mechanism-of-action interpretation and may not reproduce the reported binding mode.

FITC-labeled derivative not functionally equivalent

FITC-RJPXD33 exhibits altered LpxD affinity relative to the parent peptide; substitution may affect assay outcome in LpxD-focused binding studies.

• [1] Williams, A. H., Immormino, R. M., Gewirth, D. T., & Raetz, C. R. (2006). Structure of UDP-N-acetylglucosamine acyltransferase with a bound antibacterial pentadecapeptide. Proceedings of the National Academy of Sciences, 103(29), 10877-10882. DOI: 10.1073/pnas.0604465103 View Source
• [2] Jenkins, R. J., Heslip, K. A., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2014). Structural basis for the recognition of peptide RJPXD33 by acyltransferases in lipid A biosynthesis. Journal of Biological Chemistry, 289(22), 15527-15535. DOI: 10.1074/jbc.M114.564278 View Source
• [3] Ma, X., Prathapam, R., Wartchow, C., Chie-Leon, B., Ho, C. M., De Vicente, J., ... & Uehara, K. (2019). Structural and biological basis of small molecule inhibition of Escherichia coli LpxD acyltransferase essential for lipopolysaccharide biosynthesis. To be determined. View Source

Evidence-Based Differentiation of RJPXD33

Dual LpxA/LpxD Targeting vs Single-Target Inhibitors

RJPXD33 is distinguished from other peptide inhibitors by its verified dual-targeting capability. While the potent inhibitor P920 demonstrates high affinity for LpxA (IC50 = 60 nM) [1], it exhibits no binding to LpxD. In contrast, RJPXD33 shows significant, albeit lower, affinity for both LpxD (Kd = 6.5 ± 0.2 μM, IC50 = 3.5 ± 0.08 μM) and LpxA (Kd = 22 ± 2.1 μM, IC50 = 19 ± 1.2 μM) [2]. This dual activity is a fundamental, quantifiable differentiation that directly impacts its utility as a tool compound for studying pathway inhibition.

Dual LpxA/LpxD targeting

Cross-study comparable

RJPXD33
LpxD Kd = 6.5 ± 0.2 μM
LpxD IC50 = 3.5 ± 0.08 μM
LpxA Kd = 22 ± 2.1 μM
LpxA IC50 = 19 ± 1.2 μM

P920
LpxA IC50 = 60 nM
No reported LpxD binding

Enables dual-pathway inhibition context in lipid A biosynthesis research.

P920 is ~317-fold more potent at LpxA but lacks LpxD engagement.

Evidence Dimension	Binding Affinity (Kd) and Inhibitory Potency (IC50) for LpxA and LpxD
Target Compound Data	RJPXD33: LpxD Kd = 6.5 ± 0.2 μM, LpxD IC50 = 3.5 ± 0.08 μM; LpxA Kd = 22 ± 2.1 μM, LpxA IC50 = 19 ± 1.2 μM [2]
Comparator Or Baseline	Peptide 920: LpxA IC50 = 60 nM [1]; no reported LpxD binding.
Quantified Difference	P920 is ~317-fold more potent for LpxA than RJPXD33, but RJPXD33 is a dual LpxA/LpxD inhibitor, whereas P920 is LpxA-specific.
Conditions	Fluorescence polarization and competition binding assays for Kd; fluorescent acyltransferase assay for IC50, performed on E. coli enzymes.

Why This Matters

For research applications, RJPXD33 is the only tool that provides simultaneous, quantitatively defined inhibition of both early lipid A acyltransferases, enabling unique pathway studies.

• [1] Williams, A. H., Immormino, R. M., Gewirth, D. T., & Raetz, C. R. (2006). Structure of UDP-N-acetylglucosamine acyltransferase with a bound antibacterial pentadecapeptide. Proceedings of the National Academy of Sciences, 103(29), 10877-10882. DOI: 10.1073/pnas.0604465103 View Source
• [2] Jenkins, R. J., & Dotson, G. D. (2012). Dual targeting antibacterial peptide inhibitor of early lipid A biosynthesis. ACS Chemical Biology, 7(7), 1170-1177. DOI: 10.1021/cb300094a View Source

FITC-RJPXD33: Enhanced LpxD Affinity vs Parent Peptide

Chemical modification of RJPXD33 yields a compound with significantly altered properties. The conjugation of β-alanyl-fluorescein to the N-terminus to create FITC-RJPXD33 results in a >10-fold increase in binding affinity for LpxD (Kd decreases from 6.5 ± 0.2 μM to 0.6 ± 0.04 μM) [1]. This modification, however, does not substantially change its affinity for LpxA (Kd = 17 ± 1.6 μM for FITC-RJPXD33 vs. 22 ± 2.1 μM for the parent peptide) [1]. This quantifiable difference in behavior between the parent and labeled peptide is critical for designing and interpreting fluorescence-based assays.

FITC-RJPXD33 affinity shift

Head-to-head

LpxD Kd
0.6 ± 0.04 μM
(Parent 6.5 μM)

LpxA Kd
17 ± 1.6 μM
(Parent 22 μM)

FITC-labeled probe not functionally equivalent for LpxD binding studies.

>10-fold higher LpxD affinity; select based on assay sensitivity requirements.

Evidence Dimension	Binding Affinity (Kd) for LpxD and LpxA
Target Compound Data	RJPXD33: LpxD Kd = 6.5 ± 0.2 μM, LpxA Kd = 22 ± 2.1 μM [1]
Comparator Or Baseline	FITC-RJPXD33: LpxD Kd = 0.6 ± 0.04 μM, LpxA Kd = 17 ± 1.6 μM [1]
Quantified Difference	For LpxD, FITC-RJPXD33 binds with >10-fold higher affinity (Kd 0.6 vs 6.5 μM). For LpxA, the difference is minimal (Kd 17 vs 22 μM).
Conditions	Direct binding experiments for FITC-labeled peptides; competition binding assays for non-labeled peptides, performed on E. coli enzymes.

Why This Matters

This evidence is critical for procurement: FITC-RJPXD33 is not a direct functional equivalent of RJPXD33 for LpxD studies and must be selected with its >10-fold higher potency in mind.

• [1] Jenkins, R. J., & Dotson, G. D. (2012). Dual targeting antibacterial peptide inhibitor of early lipid A biosynthesis. ACS Chemical Biology, 7(7), 1170-1177. DOI: 10.1021/cb300094a View Source

LpxA Inhibitory Potency Compared to HMA and UNAG Peptides

RJPXD33 demonstrates superior inhibitory potency against LpxA when compared to several other reported peptide inhibitors. Data from the BRENDA enzyme database indicates that RJPXD33 has an IC50 of 19 μM against E. coli LpxA [1][2]. Under similar or comparable assay conditions, the HMA peptide exhibits an IC50 of 47 μM, and the UNAG peptide shows an IC50 of 5.8 μM [2]. While RJPXD33 is not as potent as P920 (60 nM), it is approximately 2.5-fold more potent than HMA and 3.3-fold less potent than UNAG, positioning it as a moderately potent inhibitor with the unique advantage of dual-targeting.

LpxA inhibitory potency context

Cross-study comparable

RJPXD33 IC50 = 19 μM

HMA IC50 = 47 μM
UNAG IC50 = 5.8 μM

Moderate LpxA potency reported; dual-targeting profile may balance potency trade-off.

Assay conditions may vary; consult BRENDA source data for details.

Evidence Dimension	Inhibitory Potency (IC50) for LpxA
Target Compound Data	RJPXD33: IC50 = 19 μM [1][2]
Comparator Or Baseline	HMA Peptide: IC50 = 47 μM; UNAG Peptide: IC50 = 5.8 μM [2]
Quantified Difference	RJPXD33 is 2.5-fold more potent than HMA peptide and 3.3-fold less potent than UNAG peptide for LpxA inhibition.
Conditions	Assay details vary; data compiled in BRENDA database for E. coli LpxA (EC 2.3.1.129). HMA and UNAG assayed in forward reaction at pH 7.0, 22°C vs. TAMRA peptide.

Why This Matters

This context allows a procurement scientist to weigh RJPXD33's moderate LpxA potency against its unique dual-targeting feature, which is not offered by the more potent (UNAG) or less potent (HMA) alternatives.

• [1] BRENDA Enzyme Database. (n.d.). EC 2.3.1.129 - UDP-N-acetylglucosamine acyltransferase. Retrieved [Date]. Entry for RJPXD33. View Source
• [2] BRENDA Enzyme Database. (n.d.). IC50 Value Search for EC 2.3.1.129. Retrieved [Date]. View Source

High-Resolution Structural Binding Mode Elucidation

The binding mode of RJPXD33 to both LpxA and LpxD has been experimentally determined by X-ray crystallography at high resolution. The LpxA-RJPXD33 complex was solved at 1.9 Å resolution, revealing that the peptide binds in a unique modality that mimics (R)-β-hydroxyacyl pantetheine binding and does so exclusive of the native acyl-ACP substrate [1][2]. The LpxD-RJPXD33 complex (with FITC-RJPXD33) was solved at 2.00 Å resolution, providing a structural rationale for the peptide's unique dual-targeting properties [3][4]. This level of structural detail is not available for other peptide inhibitors like HMA or UNAG, and even the well-studied P920 has a less detailed or different binding mode reported.

High-resolution binding mode

Reported

LpxA-RJPXD33 co-crystal: 1.9 Å resolution

LpxD-FITC-RJPXD33 co-crystal: 2.00 Å resolution

Provides structural template for dual-targeting mechanism studies.

Not available for HMA or UNAG; binding mode mimics native substrate.

Evidence Dimension	Structural Characterization (Resolution of Co-crystal Structure)
Target Compound Data	LpxA-RJPXD33: 1.9 Å resolution [1]; LpxD-FITC-RJPXD33: 2.00 Å resolution [3]
Comparator Or Baseline	P920 (LpxA inhibitor): Binding mode reported but with less detailed structural data in public domain; HMA/UNAG: No high-resolution co-crystal structures available.
Quantified Difference	N/A (Structural quality metric)
Conditions	X-ray diffraction of purified E. coli LpxA and LpxD proteins in complex with the peptide.

Why This Matters

For structure-based drug design and mechanism-of-action studies, RJPXD33 is the only peptide inhibitor with publicly available, high-resolution co-crystal structures for both of its target enzymes, providing an irreplaceable template for optimization.

• [1] Jenkins, R. J., Heslip, K. A., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2014). Structural basis for the recognition of peptide RJPXD33 by acyltransferases in lipid A biosynthesis. Journal of Biological Chemistry, 289(22), 15527-15535. DOI: 10.1074/jbc.M114.564278 View Source
• [2] Jenkins, R. J., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2013). Crystal Structure of LpxA bound to RJPXD33. RCSB Protein Data Bank. DOI: 10.2210/pdb4J09/pdb View Source
• [3] Ma, X., Prathapam, R., Wartchow, C., Chie-Leon, B., Ho, C. M., De Vicente, J., ... & Uehara, K. (2019). Structural and biological basis of small molecule inhibition of Escherichia coli LpxD acyltransferase essential for lipopolysaccharide biosynthesis. To be determined. View Source
• [4] RCSB Protein Data Bank. (2019). 6P8B: E.coli LpxD in complex with peptide FITC-RJPXD33. DOI: 10.2210/pdb6P8B/pdb View Source

Optimal Applications of RJPXD33

Dual Inhibition of Lipid A Biosynthesis

RJPXD33 is the optimal choice for experiments requiring simultaneous inhibition of both LpxA and LpxD. Its dual-targeting capability, with verified Kd values of 6.5 μM and 22 μM for LpxD and LpxA respectively, allows researchers to probe the effects of blocking two sequential steps in the pathway [1]. This is a scenario where single-target inhibitors like P920 (LpxA-only) or other specific LpxD inhibitors are insufficient.

Structure-Based Design of Dual-Target Antimicrobials

The availability of high-resolution co-crystal structures for both the LpxA-RJPXD33 (1.9 Å) and LpxD-FITC-RJPXD33 (2.00 Å) complexes makes RJPXD33 an unparalleled starting point for structure-based drug design [2][3]. Medicinal chemists can use these structural data to design smaller, more drug-like molecules that mimic RJPXD33's unique dual-binding mode, a capability not supported by less characterized peptide inhibitors.

Fluorescent LpxD Binding Assay Development

FITC-RJPXD33, with its >10-fold enhanced affinity for LpxD (Kd = 0.6 μM) compared to the parent peptide, is specifically suited for developing sensitive, high-throughput fluorescent polarization or binding assays for LpxD [1][4]. Its use is validated for screening small molecule libraries and evaluating unlabeled ligands, providing a direct, quantitative tool for LpxD drug discovery programs.

Resistance Mechanism and Synergy Studies

RJPXD33's dual-targeting mechanism is hypothesized to present a higher barrier to resistance development compared to single-target agents. It is the ideal tool compound for experimental evolution studies designed to test this hypothesis by comparing resistance emergence rates against single-target inhibitors like P920 or other LpxA/LpxD-specific compounds. Its quantitative activity data allows for precise experimental design in such studies.

Application

Selection Property

Validation Focus

Lipid A pathway dual-inhibition studies

Verified dual LpxA/LpxD targeting profile

Confirm simultaneous engagement of both acyltransferases

Structure-based inhibitor design

High-resolution co-crystal structure availability

Confirm binding-mode mimicry to native acyl-ACP substrate

LpxD fluorescent binding assay development

FITC-labeled probe with altered LpxD affinity

Validate assay sensitivity and dynamic range for LpxD binding

Antimicrobial resistance evolution studies

Dual-targeting mechanism hypothesis

Compare resistance emergence rates vs single-target inhibitors

• [1] Jenkins, R. J., & Dotson, G. D. (2012). Dual targeting antibacterial peptide inhibitor of early lipid A biosynthesis. ACS Chemical Biology, 7(7), 1170-1177. DOI: 10.1021/cb300094a View Source
• [2] Jenkins, R. J., Heslip, K. A., Meagher, J. L., Stuckey, J. A., & Dotson, G. D. (2014). Structural basis for the recognition of peptide RJPXD33 by acyltransferases in lipid A biosynthesis. Journal of Biological Chemistry, 289(22), 15527-15535. DOI: 10.1074/jbc.M114.564278 View Source
• [3] Ma, X., Prathapam, R., Wartchow, C., Chie-Leon, B., Ho, C. M., De Vicente, J., ... & Uehara, K. (2019). Structural and biological basis of small molecule inhibition of Escherichia coli LpxD acyltransferase essential for lipopolysaccharide biosynthesis. To be determined. View Source
• [4] Jenkins, R. J., & Dotson, G. D. (2012). Dual targeting antibacterial peptide inhibitor of early lipid A biosynthesis. ACS Chemical Biology, 7(7), 1170-1177. DOI: 10.1021/cb300094a View Source